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Compound of Interest

Compound Name: Tetramethyltin

Cat. No.: B1198279

Tetramethyltin: Technical Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage protocols for tetramethyltin.

Frequently Asked Questions (FAQs)
What are the primary hazards associated with tetramethyltin?

Tetramethyltin is a highly flammable liquid and vapor that is fatal if swallowed, in contact with
skin, or if inhaled.[1][2] It is also very toxic to aquatic life with long-lasting effects.[2] Symptoms
of exposure may not be immediate and can include memory loss, rage, and other neurological
effects.[1][3]

What personal protective equipment (PPE) is required when handling tetramethyltin?

A comprehensive list of required PPE includes:

o Hand Protection: Neoprene or nitrile rubber gloves.[1][3]

o Eye Protection: Chemical goggles or a face shield. Contact lenses should not be worn.[1][3]

» Skin and Body Protection: Flame-retardant and antistatic protective clothing.
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» Respiratory Protection: A NIOSH-certified combination organic vapor/acid gas (yellow
cartridge) respirator is recommended, especially where inhalation exposure may occur.[1] All
work should be conducted in a chemical fume hood.[2][4]

What are the proper storage conditions for tetramethyltin?

Tetramethyltin should be stored in a tightly closed container in a cool, dry, and well-ventilated
place, away from heat, sparks, and open flames.[1][4] The storage area should be locked up or
accessible only to authorized personnel.[1] It is crucial to ground all containers to prevent static
discharge.[1][3]

What materials are incompatible with tetramethyltin?

Tetramethyltin is incompatible with strong oxidizing agents, acids, air, and direct sunlight.[1][3]
[4] Contact with tin (IV) chloride should be avoided as it can form highly toxic trimethylchlorotin.

[11[3]
What should | do in case of a spill?

In the event of a spill, immediately evacuate the area and remove all ignition sources.[3][5] The
spill should be contained and absorbed with a non-combustible material like sand or earth.[5][6]
Use only non-sparking tools for cleanup.[1]

How should tetramethyltin waste be disposed of?

Tetramethyltin is considered hazardous waste and must be disposed of in accordance with
local, regional, and national regulations.[4] Contact your institution's environmental health and
safety office for specific guidance.

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-808706&DocumentType=MSD&Language=EN&Country=GB
https://www.fishersci.com/store/msds?partNumber=AC163980100&productDescription=TETRAMETHYLTIN%2C+99%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1198279?utm_src=pdf-body
https://www.benchchem.com/product/b1198279?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC163980100&productDescription=TETRAMETHYLTIN%2C+99%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.benchchem.com/product/b1198279?utm_src=pdf-body
https://www.benchchem.com/product/b1198279?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC163980100&productDescription=TETRAMETHYLTIN%2C+99%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2803.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2803.pdf
https://cameochemicals.noaa.gov/chemical/5200
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
https://www.benchchem.com/product/b1198279?utm_src=pdf-body
https://www.benchchem.com/product/b1198279?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC163980100&productDescription=TETRAMETHYLTIN%2C+99%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Issue

Possible Cause

Recommended Action

Accidental Skin Contact

Direct contact with the liquid.

Immediately wash the affected
area with plenty of soap and
water and remove all
contaminated clothing. Seek

immediate medical attention.

[1]

Accidental Eye Contact

Splash or vapor exposure.

Immediately flush eyes with
water for at least 15 minutes,
removing contact lenses if
present. Seek immediate
medical attention.[1][3]

Accidental Inhalation

Inadequate ventilation or

improper handling.

Move the affected person to
fresh air and keep them at rest.
Seek immediate medical
attention.[1][6]

Accidental Ingestion

Contamination of hands or

materials.

Do NOT induce vomiting.
Rinse the mouth with water
and seek immediate medical

attention.

Fire involving Tetramethyltin

Exposure to ignition sources.

Use dry chemical, CO2, water
spray, or foam to extinguish
the fire.[3][5] Cool exposed
containers with water spray.[3]
[5] Firefighters should wear
self-contained breathing
apparatus and full protective

gear.[4]

Unusual Odor Detected

Potential leak or spill.

Immediately evacuate the area
and follow spill response
procedures. Ensure the
ventilation system is

functioning correctly.
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Physical and Chemical Properties

Property Value

Chemical Formula C4H12Sn[1]

Molar Mass 178.85 g/mol [7]
Appearance Colorless liquid[4][7]

Melting Point -54 °C / -65.2 °F[4]

Boiling Point 74 -75°C/165.2 - 167 °F[4]
Flash Point -12 °C/ 10.4 °F[4]

Density 1.291 g/cm3at 25 °C /77 °F
Explosion Limits 1.9 vol % (LEL)[1]

Solubility in Water Insoluble[1]

Safety and Handling Workflow

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key safety considerations from experiment planning
to completion when working with tetramethyltin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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